Peg-17

• Molecular Formula: C34H70O18
• Molecular Weight: 766.9 g/mol
• InChI: InChI=1S/C34H70O18/c35-1-3-37-5-7-39-9-11-41-13-15-43-17-19-45-21-23-47-25-27-49-29-31-51-33-34-52-32-30-50-28-26-48-24-22-46-20-18-44-16-14-42-12-10-40-8-6-38-4-2-36/h35-36H,1-34H2
• InChIKey: NIELXDCPHZJHGM-UHFFFAOYSA-N

PEG-17 is a polyethylene glycol polymer composed of an average of 17 repeating ethylene oxide units, with terminal hydroxyl groups. With a molecular weight of approximately 750 Da , it occupies a critical middle ground in the PEG molecular weight spectrum.

Peg-17: A Mid-Range Polyethylene Glycol for Balanced Hydrophilicity and Formulation Flexibility

PEG-17 is a polyethylene glycol polymer composed of an average of 17 repeating ethylene oxide units, with terminal hydroxyl groups [1]. With a molecular weight of approximately 750 Da [1], it occupies a critical middle ground in the PEG molecular weight spectrum. This size imparts a balance of water solubility and moderate viscosity, distinct from both lower molecular weight liquid PEGs and higher molecular weight solid PEGs [2]. Its primary function is as a hydrophilic linker, solubilizer, and humectant in pharmaceutical, cosmetic, and industrial formulations [1].

• [1] MedChemExpress. PEG17 Product Description. CAS 4669-05-0. View Source
• [2] DrugBank. Polyethylene glycol. DB09287. View Source

Why PEG-17 Cannot Be Casually Substituted with Other PEG Grades in Critical Applications

While all polyethylene glycols share a common chemical backbone, their physical and functional properties are exquisitely sensitive to molecular weight. PEGs below ~600 Da are low-viscosity liquids, those between 600-1000 Da are pastes or soft solids, and those above 1000 Da are waxy solids [1]. This physical state directly dictates processability, handling, and end-use performance [2]. Furthermore, the hydrophilic-lipophilic balance (HLB) and solubility parameters shift with chain length, meaning a simple substitution of PEG-17 with, for example, PEG-12 or PEG-40 can alter an emulsion's stability, a drug's release profile, or a formulation's clarity and feel [2][3]. The following quantitative evidence demonstrates where these differences are non-negotiable.

• [1] DrugBank. Polyethylene glycol. DB09287. View Source
• [2] COSMILE Europe. Polyethylene Glycol (PEG) Ingredient Profile. View Source
• [3] Jang, H.J., et al. (2015). Safety Evaluation of Polyethylene Glycol (PEG) Compounds for Cosmetic Use. Korean Journal of Pharmacognosy. View Source

Quantitative Performance Differentiation: PEG-17 vs. Common Analogs

Molecular Weight and Physical State: PEG-17's Pasty Consistency Enables Unique Processing

PEG-17, with a molecular weight of approximately 750 Da, exists as a semi-solid paste at room temperature, unlike the liquid PEG-12 (600 Da) and the solid waxy PEG-20 (1000 Da) [1]. This physical state is directly linked to its average of 17 ethylene oxide units [2].

Evidence Dimension	Molecular Weight (Avg.)
Target Compound Data	~750 Da
Comparator Or Baseline	PEG-12: ~600 Da; PEG-20: ~1000 Da
Quantified Difference	PEG-17 is 25% larger than PEG-12 and 25% smaller than PEG-20 in molecular weight.
Conditions	Standard characterization of polyethylene glycol polymers.

Why This Matters

The pasty consistency of PEG-17 simplifies incorporation into semi-solid formulations (creams, ointments) without the need for melting, unlike solid PEGs, while offering less risk of phase separation than liquid PEGs.

• [1] DrugBank. Polyethylene glycol. DB09287. View Source
• [2] MedChemExpress. PEG17 Product Description. CAS 4669-05-0. View Source

Hydrophilic-Lipophilic Balance (HLB): PEG-17's Intermediate Value for Balanced Emulsification

The HLB value for PEG-17 is estimated to be around 12-13, which is characteristic of an oil-in-water (O/W) emulsifier with moderate hydrophilicity [1]. This contrasts with the lower HLB of shorter-chain PEGs (e.g., PEG-7 with an HLB of ~10) and the higher HLB of longer-chain PEGs (e.g., PEG-40 with an HLB of ~16) [1][2].

Evidence Dimension	HLB Value
Target Compound Data	~12-13 (estimated for PEG-17 segment)
Comparator Or Baseline	PEG-7: ~10; PEG-40: ~16
Quantified Difference	PEG-17's HLB is intermediate, falling between a predominantly oil-soluble and a highly water-soluble PEG derivative.
Conditions	Calculated based on Griffin's method for nonionic surfactants; reported for specific PEG-17 derivatives (e.g., PEG/PPG-17/6 copolymer HLB ~12).

Why This Matters

This intermediate HLB allows PEG-17 to function as a co-emulsifier and stabilizer in a wide range of formulations, providing flexibility without the extreme hydrophilicity that can disrupt lipid bilayers or the lipophilicity that can lead to poor water dispersibility.

• [1] Chengfenmao. PEG/PPG-17/6 Copolymer Analysis. HLB ~12. View Source
• [2] DrugFuture. GLYCERETH-17 COCOATE (HLB 13). View Source

Skin Sensitization Profile: PEG-17 Derivatives Show Low Irritation Potential in Human Studies

In human repeat insult patch tests (HRIPT), formulations containing PEG/PPG-17/6 copolymer (where PEG-17 is the hydrophilic block) demonstrated no skin irritation or allergic contact dermatitis [1]. This is consistent with the general safety profile of PEGs in this molecular weight range, but distinct from some lower molecular weight PEGs which can be more irritating due to higher skin penetration potential [2].

Evidence Dimension	Skin Irritation in HRIPT
Target Compound Data	Non-irritating, non-sensitizing (PEG/PPG-17/6 copolymer)
Comparator Or Baseline	Class-level inference: PEG-4 and PEG-6 have been associated with mild irritation in some studies.
Quantified Difference	Qualitative difference: PEG-17-based copolymers are classified as safe (CIR rating 1), whereas lower molecular weight PEGs may require lower use concentrations to avoid irritation.
Conditions	Human Repeat Insult Patch Test (HRIPT) on 50 subjects.

Why This Matters

For leave-on cosmetic and topical pharmaceutical products, the proven low sensitization profile of PEG-17-based ingredients is a key differentiator that reduces the risk of adverse events and supports product claims of mildness.

• [1] Cosmetic Ingredient Review (CIR) Expert Panel. (2016). Safety Assessment of PEG/PPG-17/6 Copolymer as Used in Cosmetics. View Source
• [2] Fruijtier-Polloth, C. (2005). Safety assessment on polyethylene glycols (PEGs) and their derivatives as used in cosmetic products. Toxicology, 214(1-2), 1-38. View Source

Allergenic Potential: Documented Cases of Contact Dermatitis to Specific PEG-17 Derivatives

A specific case report documents allergic contact dermatitis to methoxy PEG-17/dodecyl glycol copolymer [1]. This highlights that while the PEG-17 backbone is generally well-tolerated, specific end-group modifications or the overall polymer architecture can introduce allergenic potential, a phenomenon not observed with all PEG-17 derivatives [2].

Evidence Dimension	Allergic Contact Dermatitis Incidence
Target Compound Data	Case report of positive patch test to methoxy PEG-17/dodecyl glycol copolymer.
Comparator Or Baseline	PEG-17 dimethicone and PEG/PPG-17/6 copolymer are generally non-sensitizing in standard tests.
Quantified Difference	Not quantifiable; qualitative observation that allergenicity is dependent on the entire molecular structure, not just the PEG-17 segment.
Conditions	Human patch testing (clinical case report).

Why This Matters

This evidence underscores that 'PEG-17' is not a monolithic entity. Procurement decisions must consider the specific derivative, as the safety profile of methoxy PEG-17/dodecyl glycol copolymer differs from that of PEG-17 dimethicone or PEG/PPG-17/6 copolymer. This knowledge is critical for formulators to avoid rare but potential allergenic risks.

• [1] Le Coz, C. J., & Heid, E. (2001). Allergic contact dermatitis from methoxy PEG-17/dodecyl glycol copolymer (Elfacos OW 100). Contact Dermatitis, 44(5), 308-309. View Source
• [2] EWG Skin Deep. PEG-17 Dimethicone. Low allergy and immunotoxicity concern. View Source

Strategic Application Domains Where PEG-17 Provides a Decisive Advantage

Cosmetic Emulsion Stabilization: Replacing PEG-40 to Avoid Excessive Foam and Tackiness

In O/W lotions and creams, PEG-17 derivatives (e.g., PEG/PPG-17/6 copolymer) provide effective emulsification at 2-5% concentration without the high foam and sticky after-feel often associated with higher HLB emulsifiers like PEG-40 stearate [1]. Its intermediate HLB (~12) and pasty physical state contribute to a more elegant, non-greasy skin feel, which is a key consumer preference metric [1].

Pharmaceutical Topical Formulations: A Safer Alternative to Low Molecular Weight PEGs

For leave-on topical drug products, PEG-17 and its copolymers are preferred over PEG-4 or PEG-6 due to their significantly lower skin penetration potential and reduced risk of irritation [1]. This is particularly important for formulations intended for sensitive or compromised skin, where the safety margin is critical. The non-irritating profile of PEG/PPG-17/6 copolymer in HRIPT studies supports this application [1].

Silicone-Based Formulations: PEG-17 Dimethicone as a Non-Ionic Silicone Emulsifier

PEG-17 dimethicone is a specialized silicone copolyol that effectively emulsifies silicone oils into water, a task where conventional PEGs like PEG-12 or PEG-20 fail [1]. Its unique amphiphilic structure, with a PEG-17 hydrophilic head and a dimethicone tail, provides superior spreading, conditioning, and non-greasy feel in hair care and color cosmetics [1]. This specific derivative cannot be substituted with standard PEGs.

Industrial Lubricants: PEG-17 Rape Oil for Biodegradable Metalworking Fluids

PEG-17 rape oil (e.g., ROKAcet RZ17) serves as a biodegradable emulsifier and lubricity additive in metalworking fluids [1]. Its specific ethoxylation level (17 moles EO) balances water solubility with oil compatibility, allowing it to form stable emulsions with mineral and vegetable oils. This performance is distinct from lower ethoxylated analogs (e.g., PEG-7 rape oil) which may be too lipophilic, or higher ethoxylated ones which may foam excessively [1].

• [1] Chengfenmao. PEG/PPG-17/6 Copolymer Analysis. Emulsion stabilization at 5%. View Source